1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16ClN3O4S
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H16ClN3O4S/c1-3-10-30-15-7-4-13(5-8-15)19-18-20(28)16-11-14(24)6-9-17(16)31-21(18)22(29)27(19)23-26-25-12(2)32-23/h3-9,11,19H,1,10H2,2H3
• InChI Key: WRVUEKSLCOJSGF-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)OCC=C

Description

1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of chromeno[2,3-c]pyrrole-3,9-dione derivatives, which have been studied for their various biological activities.

Mechanism of Action

The exact mechanism of action of 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of various enzymes and pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibits various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and scavenge free radicals. Additionally, it has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its potential therapeutic applications, its ability to exhibit multiple biological activities, and its relatively simple synthesis method. However, the limitations include the lack of understanding of its exact mechanism of action and its potential toxicity in vivo.

Future Directions

There are several future directions for research on 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. These include further investigation of its potential as a neuroprotective agent, its use in combination with other drugs for cancer treatment, and the development of more potent and selective derivatives. Additionally, studies on the pharmacokinetics and toxicity of the compound in vivo are needed to evaluate its potential for clinical use.
In conclusion, 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has shown potential for various therapeutic applications. Its multiple biological activities and relatively simple synthesis method make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 4-allyloxyaniline with 2-chloro-1,4-naphthoquinone in the presence of a base. The resulting product is then treated with thiosemicarbazide and acetic anhydride to obtain the final compound.

Scientific Research Applications

1-[4-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anticancer, antimicrobial, and antioxidant activities. Additionally, it has been investigated for its potential as a neuroprotective agent.